Cas no 274-07-7 (Catecholborane (Technical Grade))

• Product Name: Catecholborane (Technical Grade)
• CAS No: 274-07-7
• MF: C₆H₄BO₂
• MW: 118.90576171875
• MDL: MFCD00005846
• CID: 36678
• PubChem ID: 24851357
• Update Time: 2025-04-18

Catecholborane (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-benzodioxaborole
• Catecholborane
• 1,3,2λ²-benzodioxaborole
• Catecholborane, 1.0 M solution in THF, SpcSeal
• 1,3,2-benzodioxaborolane
• Catecholborane [1M solution in tetrahydrofuran]
• Catecholborane solution
• Benzo[d][1,3,2]dioxaborole
• Benzo[1,3,2]dioxaborole
• catechol borane
• Catecholatoborane
• Pyrocatecholborane
• Benzcatechinborane
• 1,3,2$l^{2}-benzodioxaborole
• Catecholborane, 98%
• PubChem18191
• 1,3,22-benzodioxaborole
• 2H-1,3,2-benzodioxaborole
• Catechol borane 50% in Toluene
• ZDQWVKDDJDIVAL-UHFFFAOYSA-N
• BCP15959
• 1,3-Dioxa-2-bora(IV)-2H-indene
• CB; Catecholatoborane
• AKOS015909822
• DTXSID3059769
• MFCD00005846
• CID 67506
• J-519721
• NS00028297
• A819050
• 274-07-7
• FT-0606485
• Catecholborane, 50% w/w in toluene
• Q730606
• SCHEMBL7747
• CATECHOLBORANE [MI]
• Catecholborane (Technical Grade)
• AS-55580
• AMY14855
• 1,3,2-Benzodioxaborole; Benzcatechinborane; CB; Catecholatoborane; Pyrocatecholborane;
• 1,3,2lambda2-benzodioxaborole
• DB-047216
• DTXCID3037670
• UB69382H5J
• 205-991-5

• MDL： MFCD00005846
• Inchi： 1S/C6H4BO2/c1-2-4-6-5(3-1)8-7-9-6/h1-4H
• InChI Key： ZDQWVKDDJDIVAL-UHFFFAOYSA-N
• SMILES： O1[B]OC2C=CC=CC1=2 |^1:1|
• BRN： 972072

Computed Properties

• Exact Mass: 120.03800
• Monoisotopic Mass: 119.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.958 g/mL at 25 °C
• Melting Point: 12 ºC
• Boiling Point: 50 ºC (50 mmHg)
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: 1.506-1.508
• Solubility: Miscible with diethyl ether, tetrahydrofuran, dichloromethane, chloroform, carbon tetrachloride, toluene, and benzene.
• Water Partition Coefficient: Reacts with water.
• PSA: 18.46000
• LogP: 0.72430
• Solubility: Contact with water releases combustible gases
• Sensitiveness: Moisture Sensitive
• Color/Form: 1.0 M in THF

Catecholborane (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338-P310
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-34-37-40
• Safety Instruction： S26-S36/37/39-S45-S62-S16-S43
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R11; R14; R34
• Packing Group：II
• Safety Term：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids